Cas no 40681-61-6 (Benzene-1,2,3,4,5,6-14C6,bromo-)
40681-61-6 structure
Product Name:Benzene-1,2,3,4,5,6-14C6,bromo-
CAS No:40681-61-6
MF:C6H5Br
MW:157.007900953293
CID:327072
Update Time:2026-05-14
Benzene-1,2,3,4,5,6-14C6,bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,3,4,5,6-14C6,bromo-
- BROMOBENZENE 14C(U)
- (14C)-Bromobenzene
- [1-13C]bromoacetic acid
- [U-(14)C]bromobenzene
- [U-14C]-bromobenzene
- < 1-(13)C> Bromessigsaeure
- < 1-13C> -bromoacetic acid
- 279331_ALDRICH
- 2-bromo< 1-(13)C> acetic acid
- 2-bromo< 1-13C> acetic acid
- bromo[1-13C]acetic acid
- bromo-[14C]benzene
- bromoacetic acid-< 1-13C>
- Bromoacetic acid-1-13C
-
- Inchi: InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1+2,2+2,3+2,4+2,5+2,6+2
- InChI Key: QARVLSVVCXYDNA-YROCTSJKSA-N
- SMILES: Br[14C]1[14CH]=[14CH][14CH]=[14CH][14CH]=1
Computed Properties
- Exact Mass: 167.977
- Monoisotopic Mass: 167.977
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0A^2
Benzene-1,2,3,4,5,6-14C6,bromo- Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:3
- Hazard Category Code: 10-38-51/53
- Safety Instruction: 61
-
Hazardous Material Identification:
- Storage Condition:2-8°C
Benzene-1,2,3,4,5,6-14C6,bromo- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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